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Compound of Interest

Compound Name: PF-06733804

Cat. No.: B15617577 Get Quote

For researchers, scientists, and drug development professionals handling PF-06733804,

adherence to proper disposal protocols is critical for ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step plan for the safe

management and disposal of this pan-tropomyosin-related kinase (Trk) inhibitor.

Immediate Safety and Handling Precautions
PF-06733804 is a white to beige powder classified as a combustible solid. It is a skin and eye

irritant and may cause respiratory irritation. Due to its fluorinated organic nature, thermal

decomposition can produce hazardous byproducts, including hydrogen fluoride. Therefore,

strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Requirements:

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile). Check

manufacturer data for specific compatibility.

Body Protection Laboratory coat.

Respiratory

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.
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Step-by-Step Disposal Protocol
The primary recommended method for the disposal of PF-06733804 is high-temperature

incineration by a licensed hazardous waste management facility.[1][2][3] This method is

preferred for fluorinated organic compounds to ensure their complete destruction.[1][2]

1. Waste Segregation and Collection:

Collect all PF-06733804 waste, including unused product and contaminated labware (e.g.,

weigh boats, pipette tips), in a dedicated and clearly labeled hazardous waste container.[2]

[4]

Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass

bottle with a secure cap.[2]

Crucially, do not mix PF-06733804 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[2]

2. Labeling and Storage:

Affix a completed hazardous waste label to the container. The label must include the full

chemical name ("PF-06733804"), the associated hazards (Combustible, Irritant), and the

accumulation start date.

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[2]

The storage area should be cool, dry, and well-ventilated.

Ensure secondary containment is used to prevent the spread of potential spills.[2]

3. Arranging for Disposal:

Once the container is full or the accumulation time limit is reached, contact your institution's

EHS office or a certified hazardous waste disposal contractor to arrange for pickup.[1][2]

Provide a detailed description of the waste and its hazards.
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4. Prohibited Disposal Methods:

DO NOT dispose of PF-06733804 down the sink or in the regular trash.[2][5] This can lead to

environmental contamination and may violate local and federal regulations.
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Step 1: Preparation & Collection

Step 2: Labeling & Storage

Step 3: Final Disposal

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect solid PF-06733804 waste
and contaminated materials

Place in a dedicated,
chemically compatible

waste container (HDPE, Glass)

Securely seal the container

Attach a completed
Hazardous Waste Label

Store in a designated,
ventilated Satellite

Accumulation Area with
secondary containment

Contact institution's EHS
or certified waste vendor

Arrange for waste pickup

Professional Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Workflow for the proper disposal of PF-06733804.
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Emergency Procedures: Spill Cleanup
In the event of a spill, follow these procedures to minimize exposure and contamination:

Evacuate and Secure: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear the appropriate PPE as listed above.

Containment & Cleanup:

For solid spills, carefully sweep or scoop the material to avoid creating dust.[1]

Place the collected material into a designated hazardous waste container.

Decontamination: Clean the spill area with a suitable detergent and water, then rinse

thoroughly.[1]

Waste Disposal: Dispose of all cleanup materials (e.g., paper towels, absorbent pads) as

hazardous waste in the same container as the PF-06733804.
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Spill Occurs

Evacuate & Secure Area

Don Appropriate PPE

Carefully sweep solid material
to avoid creating dust

Place spilled material &
cleanup debris into a

labeled hazardous waste container

Decontaminate spill area
with soap and water

Dispose of waste container
following standard procedures

Click to download full resolution via product page

Logical workflow for PF-06733804 spill response.

Chemical Incompatibility Data
To prevent dangerous reactions, PF-06733804 waste must be segregated from incompatible

chemicals.
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Incompatible Material Class Potential Hazard

Strong Oxidizing Agents
Can react with combustible solids, leading to fire

or explosion.

Strong Acids/Bases

While specific data is unavailable, mixing with

strong acids or bases should be avoided as a

general precaution.

By adhering to these procedures, laboratory professionals can manage and dispose of PF-
06733804 waste safely and responsibly, minimizing risks to personnel and the environment.

Always consult your institution's specific waste management policies and EHS office for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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